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Introduction
Levamlodipine, the pharmacologically active S-enantiomer of amlodipine, is a potent calcium

channel blocker used in the management of hypertension.[1] This document provides detailed

application notes and protocols for the formulation development of levamlodipine maleate
tablets. The information presented herein is intended to guide researchers and drug

development professionals through the critical stages of pre-formulation, formulation, and

quality control. Levamlodipine maleate is an off-white to light yellow crystalline powder.[2][3] It

is slightly soluble in water and sparingly soluble in ethanol.[2][3]

Pre-formulation Studies
Pre-formulation studies are essential to understand the physicochemical properties of the

active pharmaceutical ingredient (API) and its interaction with various excipients.
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Solubility Analysis
Understanding the solubility of levamlodipine maleate is crucial for predicting its dissolution

and absorption characteristics.

Protocol: Solubility Determination

Objective: To determine the solubility of levamlodipine maleate in various aqueous media.

Materials: Levamlodipine maleate powder, purified water, 0.1 N HCl (pH 1.2), acetate buffer

(pH 4.5), and phosphate buffer (pH 6.8).

Equipment: Analytical balance, pH meter, constant temperature shaker bath, centrifuge, and

a validated analytical method (e.g., HPLC-UV).

Procedure:

1. Prepare saturated solutions by adding an excess amount of levamlodipine maleate to

each solvent in separate flasks.

2. Equilibrate the flasks in a shaker bath at a constant temperature (e.g., 25°C or 37°C) for a

predetermined period (e.g., 24-48 hours) until equilibrium is reached.

3. After equilibration, centrifuge the samples to separate the undissolved solid.

4. Withdraw an aliquot of the supernatant, filter, and dilute appropriately.

5. Analyze the concentration of levamlodipine maleate in the diluted samples using a

validated analytical method.

Table 1: Solubility of Amlodipine Besylate in Different Media

Dissolution Medium pH Solubility (mg/mL)

0.1 N HCl 1.2 0.38 ± 0.017

Acetate Buffer 4.5 0.31 ± 0.005

Phosphate Buffer 6.8 0.11 ± 0.002
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Note: Data presented is for amlodipine besylate and serves as a reference.[4] The solubility of

levamlodipine maleate is expected to be in a similar range.

Drug-Excipient Compatibility Studies
Ensuring the compatibility of the API with the chosen excipients is critical for the stability and

performance of the final dosage form.

Protocol: Drug-Excipient Compatibility Study

Objective: To evaluate the compatibility of levamlodipine maleate with various

pharmaceutical excipients.

Materials: Levamlodipine maleate, selected excipients (e.g., microcrystalline cellulose,

lactose, croscarmellose sodium, magnesium stearate), and KBr.

Equipment: Fourier Transform Infrared (FTIR) Spectrophotometer, Differential Scanning

Calorimeter (DSC).

Procedure:

1. Prepare physical mixtures of levamlodipine maleate and each excipient in a 1:1 ratio.

2. Store the mixtures under accelerated stability conditions (e.g., 40°C/75% RH) for a

specified period (e.g., 4 weeks).

3. Analyze the initial and stored samples using FTIR and DSC.

4. For FTIR analysis, prepare KBr pellets of the pure drug, individual excipients, and the

physical mixtures. Record the spectra and look for the appearance of new peaks or the

disappearance of characteristic peaks of the drug.

5. For DSC analysis, accurately weigh the samples into aluminum pans and scan over a

defined temperature range (e.g., 30°C to 300°C). Observe for any significant shifts in the

melting endotherm of the drug.
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The formulation of levamlodipine maleate tablets can be achieved through various

manufacturing processes, with direct compression and wet granulation being the most

common.

Direct Compression
Direct compression is a streamlined and cost-effective method suitable for APIs with good

flowability and compressibility.

Table 2: Example Formulation for Direct Compression

Ingredient Function Percentage by Weight (%)

Levamlodipine Maleate
Active Pharmaceutical

Ingredient
0.25 - 7

Microcrystalline Cellulose Diluent 50 - 97

Sodium Starch Glycolate Disintegrant 0.5 - 10

Colloidal Silicon Dioxide Glidant 0.1 - 2.5

Magnesium Stearate Lubricant 0.25 - 2

Source: Adapted from patent data for amlodipine maleate tablets.[5]

Protocol: Tablet Manufacturing by Direct Compression

Dispensing: Accurately weigh all the ingredients as per the formula.

Sifting: Sift levamlodipine maleate and all excipients (except the lubricant) through a

suitable mesh sieve to ensure uniformity.

Blending: Blend the sifted materials in a suitable blender (e.g., V-blender or bin blender) for a

specified time (e.g., 15-20 minutes) to achieve a homogenous mix.

Lubrication: Add the sifted magnesium stearate to the blender and blend for a shorter

duration (e.g., 3-5 minutes).
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Compression: Compress the final blend into tablets using a rotary tablet press with

appropriate tooling.

Wet Granulation
Wet granulation is employed to improve the flow and compression characteristics of the powder

blend, especially for poorly flowing or high-dose drugs.

Protocol: Tablet Manufacturing by Wet Granulation

Dispensing: Weigh all intra-granular and extra-granular ingredients.

Dry Mixing: Mix the levamlodipine maleate and intra-granular excipients (e.g., diluent, a

portion of the disintegrant) in a high-shear mixer.

Granulation: Prepare a binder solution (e.g., povidone in purified water or alcohol) and add it

slowly to the dry mix while the mixer is running to form granules.

Wet Milling: Pass the wet mass through a suitable screen to break up any large

agglomerates.

Drying: Dry the wet granules in a fluid bed dryer or a tray dryer until the desired moisture

content is achieved.

Dry Milling: Mill the dried granules to the required particle size.

Blending: Add the extra-granular excipients (e.g., remaining disintegrant, glidant) to the dried

granules and blend.

Lubrication: Add the lubricant (e.g., magnesium stearate) and blend for a short period.

Compression: Compress the lubricated granules into tablets.

Quality Control
Rigorous quality control testing is essential to ensure the safety, efficacy, and quality of the final

product.
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Tablet Evaluation
Table 3: Quality Control Parameters for Levamlodipine Maleate Tablets

Test Specification

Appearance
White to off-white, capsule or soap-shaped, flat-

faced tablet.[3][6]

Weight Variation Conforms to USP/IP/BP standards.

Hardness
Typically 4-8 kp (target may vary based on

tablet size).

Friability Not more than 1.0%.

Disintegration Time
Within 15 minutes (for immediate-release

tablets).

Assay 90.0% - 110.0% of the labeled amount.

Uniformity of Dosage Units Conforms to USP/IP/BP standards.

Impurities Within ICH Q3B limits.[7]

Microbiological Testing Conforms to USP <61> and <62>.[7]

Dissolution Testing
Dissolution testing is a critical quality control parameter that predicts the in-vivo performance of

the drug product.

Protocol: In-Vitro Dissolution Testing

Objective: To determine the rate and extent of drug release from the tablet.

Equipment: USP Dissolution Apparatus 2 (Paddle).

Dissolution Medium: 900 mL of 0.1 N HCl.

Apparatus Speed: 75 RPM.
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Temperature: 37 ± 0.5°C.

Sampling Times: 5, 10, 15, 30, 45, and 60 minutes.

Procedure:

1. Place one tablet in each dissolution vessel.

2. Withdraw samples at the specified time points.

3. Filter the samples and analyze for levamlodipine concentration using a validated analytical

method (e.g., UV-Vis spectrophotometry at approximately 239 nm or HPLC).

Acceptance Criteria: Typically, not less than 80% (Q) of the labeled amount of levamlodipine

is dissolved in 30 minutes. For rapidly dissolving products, ≥ 85% release in 15 minutes is

often targeted.[8]

Table 4: Representative Dissolution Profile for Amlodipine Tablets

Time (minutes) % Drug Dissolved (in 0.1 N HCl)

5 > 50

10 > 75

15 > 85

30 > 90

45 > 95

60 > 95

Note: This is a representative profile for a rapidly dissolving amlodipine tablet.[8]

Stability-Indicating Analytical Method
A validated stability-indicating HPLC method is required to quantify the drug and its

degradation products in the presence of excipients.
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Protocol: Stability-Indicating HPLC Method

Objective: To develop a validated HPLC method for the assay and impurity determination of

levamlodipine maleate in tablets.

Chromatographic Conditions (Example):

Column: C18 (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A mixture of a suitable buffer (e.g., phosphate buffer pH 3.0) and an organic

solvent (e.g., acetonitrile and methanol) in a gradient or isocratic mode.[9][10]

Flow Rate: 1.0 mL/min.

Detection Wavelength: 237 nm.[9]

Column Temperature: 30°C.

Forced Degradation Studies:

Subject the drug substance and drug product to stress conditions (acid, base, oxidation,

thermal, and photolytic degradation) to demonstrate the specificity of the method in

separating the drug from its degradation products.

Validation Parameters (as per ICH Q2(R1) guidelines):

Specificity, linearity, range, accuracy, precision (repeatability and intermediate precision),

limit of detection (LOD), limit of quantitation (LOQ), and robustness.
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Caption: Formulation Development Workflow for Levamlodipine Maleate Tablets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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